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Safety and Efficacy Profile at a Glance

Safety & Efficacy
Metric

Cefdinir Amoxicillin-Clavulanate

Most Common Side
Effects

Diarrhea, nausea, vaginal

moniliasis, rash, headache [1]

Diarrhea, nausea, vomiting, rash,

abdominal pain [2] [3]

Incidence of
Diarrhea

Significantly lower: 10-13% in

pediatric AOM trials [4] [5] [6]

Significantly higher: 35% in pediatric

AOM trials [4] [6]

Hepatotoxicity Risk Not a prominently reported risk in

studies.

Higher risk: Post-marketing data show a

significant signal for "Hepatobiliary
disorders" [7].

Hypersensitivity &
Skin Reactions

Risk of rash, Stevens-Johnson
syndrome, and toxic epidermal

necrolysis; use with caution in
penicillin allergy [2] [1].

Contraindicated in patients with a known
penicillin allergy; can cause skin rashes

and severe hypersensitivity reactions [2]
[3].

Risk of Antibiotic
Resistance

Not a highlighted concern in the
available studies.

Higher risk: Pharmacovigilance data
indicate a significant signal for "Drug

Inefficiency" compared to amoxicillin
alone [7].
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Safety & Efficacy
Metric

Cefdinir Amoxicillin-Clavulanate

Clinical Efficacy (in
AOM)

Clinically equivalent to amoxicillin-

clavulanate [4] [5].

Clinically equivalent to cefdinir [4] [5].

Detailed Experimental Data and Protocols

The comparative data in the table above are primarily drawn from well-designed clinical trials and extensive

pharmacovigilance database analyses. Below are the methodologies of the key studies cited.

Clinical Trial: Otitis Media in Children [4] [6]

This study directly compared the safety and efficacy of cefdinir and amoxicillin-clavulanate.

Objective: To compare the safety and efficacy of two cefdinir dosing regimens with amoxicillin-
clavulanate for treating suppurative acute otitis media (AOM) in children.

Design: Investigator-blinded, randomized, multicenter trial.
Participants: 384 children, aged 6 months to 12 years, with tympanocentesis-confirmed, non-

refractory AOM.
Intervention Groups:

Cefdinir 14 mg/kg once daily (QD) for 10 days.
Cefdinir 7 mg/kg twice daily (BID) for 10 days.

Amoxicillin-Clavulanate (40/10 mg/kg/day) divided three times daily (TID) for 10 days.
Primary Outcomes: Clinical success rate and incidence of treatment-associated adverse reactions

(especially diarrhea).
Findings: While clinical success was equivalent (~83-86%), the incidence of diarrhea was

significantly higher in the amoxicillin-clavulanate group (35%) than in either cefdinir QD (10%) or BID
(13%) group.

Pharmacovigilance Study: Hepatotoxicity & Resistance [7]

This recent real-world data analysis highlights critical safety signals.
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Objective: To define the safety profile of amoxicillin and amoxicillin-clavulanate, with a focus on

hepatobiliary disorders and drug inefficiency (a proxy for antimicrobial resistance).
Data Source: Analysis of Individual Case Safety Reports (ICSRs) in the EudraVigilance database

(2020-2024).
Compared Groups: 10,329 reports for amoxicillin-clavulanate vs. 7,900 reports for amoxicillin alone.

Methodology: Disproportionality analysis using Reporting Odds Ratio (ROR) to identify significant
safety signals.

Key Findings:
Hepatobiliary Disorders: A significant increase in reports was associated with amoxicillin-

clavulanate use compared to amoxicillin alone.
Drug Inefficiency: A significant signal for lack of efficacy was more likely with the amoxicillin-

clavulanate combination.

The workflow of this pharmacovigilance study is illustrated below.

Data Extraction from
EudraVigilance (2020-2024)

Grouping: 10,329 reports for
Amoxicillin-Clavulanate

Grouping: 7,900 reports for
Amoxicillin alone

Analysis by System Organ Class (SOC)

Disproportionality Analysis
(Reporting Odds Ratio - ROR)

Identification of Significant
Safety Signals

Click to download full resolution via product page
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Key Safety and Prescribing Considerations

GI Tolerability Drives Choice: For pediatric populations, especially in outpatient settings for
infections like AOM, cefdinir's significantly lower rate of diarrhea often makes it a better-tolerated

alternative [4].
Monitor Liver Function: When amoxicillin-clavulanate is prescribed, particularly for longer durations,

clinicians should be vigilant for signs of hepatotoxicity [7].
Antimicrobial Stewardship: The signal for higher "drug inefficiency" with amoxicillin-clavulanate

warrants attention and aligns with the need for prudent antibiotic use to combat resistance [7].

In summary, the choice between these two antibiotics involves a safety trade-off:

Cefdinir offers a significant advantage in gastrointestinal tolerability.

Amoxicillin-Clavulanate carries a higher observed risk of causing diarrhea, hepatotoxicity, and
potential antibiotic resistance.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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